Cas no 236093-45-1 (Benzo[h]quinazoline-2,4(1H,3H)-dione, 5,6-dihydro-)

• Product Name: Benzo[h]quinazoline-2,4(1H,3H)-dione, 5,6-dihydro-
• CAS No: 236093-45-1
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• MDL: MFCD21291694
• CID: 5223572
• Update Time: 2025-06-08

Benzo[h]quinazoline-2,4(1H,3H)-dione, 5,6-dihydro- Chemical and Physical Properties

Names and Identifiers

• Benzo[h]quinazoline-2,4(1H,3H)-dione, 5,6-dihydro-
• 5,6-Dihydrobenzo[h]quinazoline-2,4(1H,3H)-dione

• MDL： MFCD21291694
• Inchi： 1S/C12H10N2O2/c15-11-9-6-5-7-3-1-2-4-8(7)10(9)13-12(16)14-11/h1-4H,5-6H2,(H2,13,14,15,16)
• InChI Key： SGRJMNANKWHMBS-UHFFFAOYSA-N
• SMILES： N1C2=C(CCC3=CC=CC=C32)C(=O)NC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Benzo[h]quinazoline-2,4(1H,3H)-dione, 5,6-dihydro-

Benzo[h]quinazoline-2,4(1H,3H)-dione, 5,6-dihydro: A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Benzo[h]quinazoline-2,4(1H,3H)-dione, 5,6-dihydro is a heterocyclic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS no236093-45-1, belongs to the quinazoline derivatives, a class of molecules known for their diverse biological activities. The presence of two hydroxyl groups at the 5 and 6 positions enhances its potential as a pharmacophore, making it a promising candidate for further investigation in drug discovery.

The chemical structure of Benzo[h]quinazoline-2,4(1H,3H)-dione, 5,6-dihydro consists of a benzo ring fused with a quinazoline core, which is further modified by the addition of hydroxyl groups. This structural motif contributes to its unique electronic and steric properties, which are essential for its interaction with biological targets. The compound’s solubility profile and stability under various conditions make it suitable for both in vitro and in vivo studies.

In recent years, there has been a surge in research focusing on quinazoline derivatives due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The hydroxylated derivatives of quinazoline have shown particular promise in oncology research. For instance, studies have demonstrated that compounds similar to Benzo[h]quinazoline-2,4(1H,3H)-dione, 5,6-dihydro can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression.

One of the most compelling aspects of this compound is its potential to act as a scaffold for drug development. The quinazoline core provides a versatile platform for structural modifications that can enhance pharmacological activity while minimizing toxicity. Researchers have explored various synthetic strategies to modify the core structure of Benzo[h]quinazoline-2,4(1H,3H)-dione, 5,6-dihydro, leading to the discovery of novel analogs with improved efficacy and selectivity.

The synthesis of Benzo[h]quinazoline-2,4(1H,3H)-dione, 5,6-dihydro involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex fused ring system efficiently. These methods not only improve yield but also allow for the introduction of functional groups at specific positions within the molecule.

Electrochemical studies on this compound have revealed interesting insights into its redox properties. The presence of hydroxyl groups influences its electrochemical behavior, making it a potential candidate for applications in bioelectrochemistry. For example, researchers have investigated its use in designing biofuel cells or sensors where redox-active compounds play a crucial role.

The pharmacokinetic properties of Benzo[h]quinazoline-2,4(1H,3H)-dione, 5,6-dihydro are also under active investigation. Studies have shown that this compound exhibits good oral bioavailability and can distribute widely throughout the body upon administration. This characteristic is essential for developing effective therapeutic agents that require systemic delivery.

In conclusion, Benzo[h]quinazoline-2,4(1H,3H)-dione, 5,6-dihydro, identified by its CAS number CAS no236093-45-1, represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives，its importance in drug discovery is likely to grow even further.